Cas no 2034356-66-4 (3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea
• CAS No: 2034356-66-4
• MF: C₁₄H₁₅N₅O₅
• MW: 333.299402475357
• CID: 6316429
• PubChem ID: 121016834
• Update Time: 2025-05-25

3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)urea
• 2034356-66-4
• AKOS026700836
• 3-(2H-1,3-benzodioxol-5-yl)-1-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]urea
• F6438-2941
• 1-(1,3-benzodioxol-5-yl)-3-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]urea

• Inchi： 1S/C14H15N5O5/c1-21-13-17-11(18-14(19-13)22-2)6-15-12(20)16-8-3-4-9-10(5-8)24-7-23-9/h3-5H,6-7H2,1-2H3,(H2,15,16,20)
• InChI Key： QTYOINGRCKISSK-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 333.10731860g/mol
• Monoisotopic Mass: 333.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea

3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylurea, also known by its CAS number 2034356-66-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a benzodioxole ring system and a triazine moiety connected via a methylurea group. The benzodioxole component contributes to the compound's aromatic stability and electronic properties, while the triazine moiety introduces additional functionality and reactivity. This combination makes the compound versatile for applications in drug design and material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioactive molecules due to its unique electronic properties and structural flexibility. For instance, investigations into its role as a precursor for anti-inflammatory agents have shown promising results.

In addition to its pharmaceutical applications, 3-(2H-1,3-benzodioxol-5-yl)-1-(4,6-dimethoxy-1,3,5-triazin-2-yllmethylurea has been studied for its potential in materials science. Its triazine component has been found to enhance the thermal stability of polymers when incorporated into polymer matrices. This property makes it a candidate for use in high-performance materials such as thermoplastics and composites.

Recent advancements in synthetic methodologies have also improved the efficiency of producing this compound on an industrial scale. Green chemistry approaches have been implemented to minimize waste and reduce environmental impact during synthesis. These developments underscore the compound's importance in both academic research and industrial applications.

Furthermore, the compound's role in agrochemicals has been explored due to its ability to act as a precursor for herbicides and fungicides. Its structural features allow for selective targeting of specific agricultural pests while minimizing harm to non-target species.

In conclusion, 3-(2H-1,3-benzodioxol-5-yll)-1-(4,6-dimethoxy-l , 3 , 5 -triazin - 2 - yll methyl urea (CAS No. 2034356 - 66 - 4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research and development.